Cas no 2229474-33-1 (1-2-(4-chloro-3-nitrophenyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(4-chloro-3-nitrophenyl)ethylcyclopropan-1-ol
• CAS No: 2229474-33-1
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 5894520
• PubChem ID: 165710431
• Update Time: 2025-05-19

1-2-(4-chloro-3-nitrophenyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-chloro-3-nitrophenyl)ethylcyclopropan-1-ol
• 2229474-33-1
• 1-[2-(4-chloro-3-nitrophenyl)ethyl]cyclopropan-1-ol
• EN300-1984715

• Inchi： 1S/C11H12ClNO3/c12-9-2-1-8(7-10(9)13(15)16)3-4-11(14)5-6-11/h1-2,7,14H,3-6H2
• InChI Key： AHAMGGNIWRXGMS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])CCC1(CC1)O

Computed Properties

• Exact Mass: 241.0505709g/mol
• Monoisotopic Mass: 241.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66Ų

Additional information on 1-2-(4-chloro-3-nitrophenyl)ethylcyclopropan-1-ol

Chemical Profile of 1-2-(4-chloro-3-nitrophenyl)ethylcyclopropan-1-ol (CAS No. 2229474-33-1)

1-2-(4-chloro-3-nitrophenyl)ethylcyclopropan-1-ol (CAS No. 2229474-33-1) is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry due to its intriguing molecular architecture and potential biological activities. The compound features a cyclopropane ring, a moiety known for its strained three-membered structure, which often enhances binding affinity and metabolic stability in drug candidates. This feature, combined with the presence of both chloro and nitro substituents on the aromatic ring, as well as an ethyl side chain extending from the cyclopropane core, creates a rich scaffold for further chemical manipulation and biological evaluation.

The nomenclature of the compound clearly indicates its chemical composition: a cyclopropanol derivative substituted with an ethyl group that, in turn, is linked to a phenyl ring bearing both chloro and nitro functional groups. This specific arrangement of substituents imparts distinct electronic properties to the molecule, making it a promising candidate for various pharmacological applications. The 4-chloro-3-nitrophenyl moiety, in particular, is a common pharmacophore found in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of novel compounds featuring cyclopropane motifs due to their unique chemical properties. Cyclopropanes are known to exhibit high rigidity, which can enhance the binding affinity of drug candidates by promoting optimal alignment with biological targets. Additionally, the strain energy stored within the cyclopropane ring can be exploited to facilitate chemical reactions or induce conformational changes that are beneficial for drug design. The 1-2-(4-chloro-3-nitrophenyl)ethylcyclopropan-1-ol structure exemplifies these principles by integrating a cyclopropane ring into a more complex molecular framework.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The presence of both electrophilic (nitro) and nucleophilic (hydroxyl) sites allows for diverse chemical modifications, enabling chemists to tailor its properties for specific therapeutic applications. For instance, the hydroxyl group could be used to form esters or ethers, while the nitro group can be reduced to an amine or further functionalized into other pharmacologically relevant moieties. The 4-chloro substituent also provides a handle for further derivatization via cross-coupling reactions or other nucleophilic substitution reactions.

Recent studies have highlighted the importance of structural diversity in drug discovery programs, particularly in addressing complex diseases that require multifaceted approaches. Compounds like 1-2-(4-chloro-3-nitrophenyl)ethylcyclopropan-1-ol represent an excellent example of how structural complexity can be leveraged to develop novel therapeutics. The cyclopropane ring introduces a level of structural rigidity that can improve pharmacokinetic properties such as oral bioavailability and metabolic stability, while the aromatic substituents provide opportunities for interaction with biological targets.

The 4-chloro-3-nitrophenyl moiety is particularly noteworthy due to its presence in several known bioactive compounds. This motif has been reported to exhibit activities ranging from antimicrobial to anticancer effects, depending on the overall molecular structure and functionalization patterns. The nitro group, in particular, is known for its ability to generate reactive intermediates that can engage with biological targets through redox chemistry. This property makes it an attractive feature for developing prodrugs or compounds that require activation within biological systems.

The synthesis of 1-2-(4-chloro-3-nitrophenyl)ethylcyclopropan-1-ol presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in building the desired carbon-carbon bonds efficiently. Additionally, protecting group strategies have been employed to ensure selective functionalization at multiple sites within the molecule.

In conclusion,1-2-(4-chloro-3-nitrophenyl)ethylcyclopropan-1-ol (CAS No. 2229474-33-1) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of a cyclopropane core and aromatic substituents makes it an attractive scaffold for developing novel bioactive molecules. The presence of both chloro and nitro groups provides ample opportunities for further chemical modification and biological evaluation. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.